4-Chloro-5-cyclopropoxynicotinamide

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 4-chloro-5-cyclopropyloxypyridine-3-carboxamide
• InChI: InChI=1S/C9H9ClN2O2/c10-8-6(9(11)13)3-12-4-7(8)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: OOBIKIXOJXQJBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)C(=O)N)Cl

Description

4-Chloro-5-cyclopropoxynicotinamide is a nicotinamide derivative featuring a chlorine substituent at the 4-position and a cyclopropoxy group at the 5-position of the pyridine ring. The cyclopropoxy group may confer unique steric and electronic properties, influencing solubility, metabolic stability, and target binding compared to smaller substituents like methyl or fluorine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-5-cyclopropoxynicotinamide typically involves the reaction of 4-chloronicotinic acid with cyclopropylamine under specific conditions. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-5-cyclopropoxynicotinamide can be scaled up using similar synthetic routes. The process involves optimizing reaction conditions to maximize yield and purity. Continuous flow reactors and automated systems may be employed to ensure consistent production. The use of high-purity starting materials and efficient purification techniques is crucial to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-cyclopropoxynicotinamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to yield amines or alcohols.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield nicotinic acid derivatives.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium azide or potassium thiocyanate can be used in the presence of a catalyst like copper(I) iodide.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) are used for hydrolysis reactions.

Major Products Formed

Substitution Reactions: Formation of substituted nicotinamide derivatives.

Oxidation: Formation of nicotinic acid oxides.

Reduction: Formation of amines or alcohols.

Hydrolysis: Formation of nicotinic acid and cyclopropylamine.

Scientific Research Applications

4-Chloro-5-cyclopropoxynicotinamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anti-inflammatory and antimicrobial agent.

Biological Studies: The compound is used in studies related to enzyme inhibition and receptor binding.

Industrial Applications: It is used as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 4-Chloro-5-cyclopropoxynicotinamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular responses .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Positions)	Core Structure	Potential Applications	Notable Features
4-Chloro-5-cyclopropoxynicotinamide	Cl (4), cyclopropoxy (5)	Nicotinamide	Kinase inhibition, drug development	Bulky cyclopropoxy enhances stability
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Cl (2), methyl (6)	Pyrimidine carboxylic acid	Organic synthesis, intermediates	Carboxylic acid group for derivatization
4-Chloro-5-fluoro-2-methylpyridine	Cl (4), F (5), methyl (2)	Pyridine	Pharmaceuticals, agrochemicals	Fluorine improves bioavailability
4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine	Cl (4), dimethyl (5,6), CF₃ (2)	Pyrimidine	Material science, fluorinated agents	Trifluoromethyl enhances lipophilicity

Key Findings:

Fluorine in analogs (e.g., 4-Chloro-5-fluoro-2-methylpyridine) enhances electronegativity and membrane permeability, crucial for central nervous system-targeting drugs .

Pharmacological Implications :

• Nicotinamide derivatives (e.g., 4-Chloro-5-cyclopropoxynicotinamide) are often prioritized for kinase inhibition due to their ability to mimic ATP-binding motifs.
• Pyrimidine-based compounds (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid) are more commonly used as synthetic intermediates or in nucleotide analog development .

Physical-Chemical Properties :

• The trifluoromethyl group in 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine significantly increases lipophilicity, favoring blood-brain barrier penetration, whereas the carboxylic acid in enhances water solubility for aqueous-phase reactions.